Cas no 202198-91-2 (N,1-dibenzylpiperidin-4-amine)

• Product Name: N,1-dibenzylpiperidin-4-amine
• CAS No: 202198-91-2
• MF: C₁₉H₂₄N₂
• MW: 280.407264709473
• MDL: MFCD01474759
• CID: 1391214
• PubChem ID: 74721
• Update Time: 2025-10-20

N,1-dibenzylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,1-dibenzylpiperidin-4-amine
• I14-7694
• 4-(N-BENZYLAMINO)-1-BENZYLPIPERIDINE
• 1-Benzyl-4-benzylamino-piperidin
• benzyl-(1-benzyl-piperidin-4-yl)-amine
• AC1L2MIM
• G52695
• Z86137761
• DB-315893
• AB00982261-01
• ZZWIYXVNVZCOSL-UHFFFAOYSA-N
• CIA19891
• EN300-317936
• CHEMBL4453051
• SCHEMBL14367985
• 202198-91-2
• DTXSID60275732
• BDBM50535272
• AKOS000237596
• WAY-652967
• N-(phenylmethyl)-1-phenylmethyl-4-piperidinamine

• MDL： MFCD01474759
• Inchi： 1S/C19H24N2/c1-3-7-17(8-4-1)15-20-19-11-13-21(14-12-19)16-18-9-5-2-6-10-18/h1-10,19-20H,11-16H2
• InChI Key： ZZWIYXVNVZCOSL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.19400
• Monoisotopic Mass: 280.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.76960

Additional information on N,1-dibenzylpiperidin-4-amine

Recent Advances in the Study of N,1-dibenzylpiperidin-4-amine (CAS: 202198-91-2): A Comprehensive Research Brief

In recent years, the compound N,1-dibenzylpiperidin-4-amine (CAS: 202198-91-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and benzyl substituents, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial therapies. The unique structural features of N,1-dibenzylpiperidin-4-amine make it a valuable scaffold for drug discovery, prompting extensive investigations into its pharmacological properties and synthetic pathways.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of N,1-dibenzylpiperidin-4-amine derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, leveraging advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) for characterization. The study highlighted the compound's ability to modulate neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling, suggesting its potential as a lead compound for treating neuropsychiatric disorders.

Another significant development was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the antimicrobial properties of N,1-dibenzylpiperidin-4-amine. The researchers conducted in vitro assays against a panel of Gram-positive and Gram-negative bacteria, revealing moderate to strong inhibitory activity. Molecular docking studies further elucidated the compound's interaction with bacterial enzyme targets, providing a foundation for the design of more potent analogs. These findings underscore the versatility of N,1-dibenzylpiperidin-4-amine as a multifunctional pharmacophore.

In addition to its therapeutic potential, the pharmacokinetic profile of N,1-dibenzylpiperidin-4-amine has been a subject of interest. A preclinical study evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties, demonstrating favorable bioavailability and metabolic stability. These results, published in Drug Metabolism and Disposition, suggest that N,1-dibenzylpiperidin-4-amine could be a viable candidate for further drug development, pending additional toxicological assessments.

Despite these advancements, challenges remain in the clinical translation of N,1-dibenzylpiperidin-4-amine. Issues such as selectivity, off-target effects, and scalable synthesis need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety, as well as the exploration of novel delivery systems to enhance its therapeutic index. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles.

In conclusion, N,1-dibenzylpiperidin-4-amine (CAS: 202198-91-2) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic accessibility, biological activities, and pharmacokinetic properties, paving the way for its potential use in drug development. Continued investigation into its mechanisms of action and therapeutic potential will be essential to fully realize its benefits in addressing unmet medical needs.